1-(4-Fluorobenzyl)-3-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• InChI: InChI=1S/C20H22FN3O3/c1-27-18-8-6-17(7-9-18)24-13-15(10-19(24)25)12-23-20(26)22-11-14-2-4-16(21)5-3-14/h2-9,15H,10-13H2,1H3,(H2,22,23,26)
• InChI Key: GGJWIUPMOJNCMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)CNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

1-(4-Fluorobenzyl)-3-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'compound 1' and has been synthesized using different methods. The purpose of

Scientific Research Applications

• Orexin Receptor Mechanisms in Compulsive Eating : The study by Piccoli et al. (2012) investigated the role of orexin receptors in compulsive food consumption. While not directly studying 1-(4-Fluorobenzyl)-3-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea, it provides context on the neurochemical pathways that might be relevant for compounds with a similar structure (Piccoli et al., 2012).

• Gonadotropin-Releasing Hormone Receptor Antagonists : A study by Tucci et al. (2005) focused on the development of potent antagonists of the human gonadotropin-releasing hormone receptor, highlighting the potential of compounds with similar structural features for therapeutic applications in endocrine disorders (Tucci et al., 2005).

• Nitrogen-Containing Heterocycles Derivatives : Research by Harutyunyan (2016) explored derivatives of nitrogen heterocycles, which could provide insights into the chemical properties and potential applications of similar compounds (Harutyunyan, 2016).

• Drug Analysis and Pharmacokinetics : A paper by Liang et al. (2020) on the synthesis of a deuterium-labeled compound closely related to 1-(4-Fluorobenzyl)-3-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea, highlights the use of such compounds in drug absorption and distribution studies (Liang et al., 2020).

• Nonpeptide CCR1 Antagonist Synthesis : Mäding et al. (2006) described the synthesis of a potent nonpeptide CCR1 antagonist, providing a framework for understanding the synthesis and potential applications of structurally similar compounds (Mäding et al., 2006).